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Abstract
Tetramethyltin ((CH₃)₄Sn), also known as tetramethylstannane, is the simplest organotin

compound. It is a volatile, colorless liquid that finds utility in various chemical transformations,

most notably as a methyl group donor in palladium-catalyzed cross-coupling reactions and as a

precursor for methyltin compounds and tin oxide thin films via chemical vapor deposition

(CVD). However, its high toxicity necessitates careful handling and a thorough understanding

of its properties. This guide provides a comprehensive overview of the physical and chemical

properties of tetramethyltin, detailed experimental protocols for its synthesis and key

reactions, and an exploration of its metabolic fate and toxicological profile.

Physical Properties
Tetramethyltin is a clear, colorless liquid with a musty odor.[1] It is insoluble in water but

soluble in many organic solvents.[2] A summary of its key physical properties is presented in

Table 1.

Table 1: Physical Properties of Tetramethyltin
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Property Value References

Molecular Formula C₄H₁₂Sn [3][4]

Molecular Weight 178.85 g/mol [3][4]

Appearance Colorless liquid [5][6]

Density 1.291 g/cm³ at 25 °C [6][7]

Melting Point -54 °C [6][7]

Boiling Point 74-76 °C [6][7]

Flash Point -12 °C [6]

Vapor Pressure 110 mmHg at 20 °C [3]

Refractive Index (n₂₀/D) 1.441 [7]

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Chemical Properties and Reactions
Tetramethyltin serves as a versatile reagent in organic synthesis and as a precursor in

materials science. Its chemical reactivity is primarily centered around the cleavage of the tin-

carbon bonds.

Synthesis of Tetramethyltin via Grignard Reaction
The most common method for synthesizing tetramethyltin is the reaction of a tin(IV) halide,

typically tin(IV) chloride, with a methyl Grignard reagent, such as methylmagnesium chloride or

iodide.[2][6][8]

Grignard reaction for the synthesis of tetramethyltin.

Kocheshkov Redistribution Reaction
Tetramethyltin is a key precursor to various methyltin halides through the Kocheshkov

redistribution reaction. This reaction involves the exchange of organic and halide substituents
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between two organotin compounds. For instance, reacting tetramethyltin with tin(IV) chloride

in a 3:1 molar ratio yields trimethyltin chloride.[6]

Kocheshkov redistribution to form trimethyltin chloride.

Stille Cross-Coupling Reaction
In organic synthesis, tetramethyltin is utilized as a methyl source in the Stille cross-coupling

reaction. This palladium-catalyzed reaction forms a new carbon-carbon bond by coupling the

organostannane with an organic halide or triflate.[9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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